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Abstract: This technical guide provides a comprehensive overview of the core chemical and

physical properties of calcium stearate (C₃₆H₇₀CaO₄), a compound of significant interest in

the pharmaceutical, plastics, and food industries. This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental

methodologies, and process visualizations. Key properties such as molecular structure,

solubility, thermal characteristics, and solid-state morphology are presented in structured tables

for clarity. Furthermore, this guide outlines detailed experimental protocols for the synthesis,

characterization, and quality analysis of calcium stearate, providing a practical resource for

laboratory and industrial applications.

Chemical Properties and Synthesis
Calcium stearate is the calcium salt of stearic acid, a long-chain saturated fatty acid. It is a

waxy, white powder that is generally recognized as safe (GRAS) by regulatory bodies for use in

food and pharmaceutical products.[1][2] Its utility stems from its lubricating, stabilizing, and

water-repelling properties.[3][4][5]

Molecular Structure and Composition
Calcium stearate is an organic salt formed by the coordination of two stearate anions to a

single calcium cation (Ca²⁺).[2][6] The commercial product is often a mixture of calcium
stearate and calcium palmitate.[7]
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Property Value Reference(s)

Chemical Formula C₃₆H₇₀CaO₄ [4][8]

Molecular Weight 607.03 g/mol [3][9]

Synonyms
Calcium distearate,

Octadecanoic acid calcium salt
[8][9]

CAS Number 1592-23-0 [8][10]

Percent Composition
C: 71.23%, H: 11.62%, Ca:

6.60%, O: 10.54%

Synthesis of Calcium Stearate
Calcium stearate can be produced through several methods, most commonly via a double

decomposition (precipitation) reaction or a direct reaction method.[2][11][12]
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Diagram 1: Key Synthesis Routes for Calcium Stearate

This is a widely used industrial method for producing calcium stearate.[11][12][13]

Saponification: Dissolve stearic acid in approximately 20 times its mass of hot water (~75°C).

Add a saturated sodium hydroxide (caustic soda) solution to facilitate the saponification

reaction, forming a dilute sodium stearate solution.[11][12]

Precipitation: To the sodium stearate solution, add a calcium chloride solution (e.g., 1074

kg/m ³). The double decomposition reaction is carried out at approximately 65°C, causing

calcium stearate to precipitate out of the solution.[11][13]
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Purification: The precipitated calcium stearate is collected via filtration.[11]

Washing: The collected solid is washed thoroughly with water to remove byproducts such as

sodium chloride.[9]

Drying: The final product is dried at around 90°C to remove residual moisture.[11][13]

This method involves the direct reaction of stearic acid with a calcium source at high

temperatures.[11][12]

Charging Reactor: Add a specified amount of stearic acid and calcium oxide (CaO) to a

reaction vessel equipped with a stirrer and thermometer.[11][12]

Heating: Heat the mixture until the stearic acid melts.

Reaction: Under continuous stirring, slowly add a catalyst (e.g., H₂O₂). Control the reaction

temperature between 140-150°C under vacuum for 1.5-2.0 hours.[11][12]

Finishing: Once the reaction is complete, the molten product is discharged, cooled, and

pulverized to obtain the final calcium stearate powder.[12]

Reactivity and Thermal Stability
Calcium stearate is stable under normal conditions but will decompose when subjected to

strong acids or high temperatures.[2][14]

Acid Decomposition: In the presence of a strong acid, calcium stearate decomposes to

form stearic acid and the corresponding calcium salt.[13][15][16]

Thermal Decomposition: The thermal decomposition of calcium stearate in an air

atmosphere proceeds through stages that include the loss of absorbed water, decomposition

to calcium carbonate, and finally decomposition to calcium oxide.[17] When used as a

stabilizer in PVC composites, the decomposition process occurs in two main stages, at

approximately 361–402 °C and 552–585 °C.[18][19] It is noted for its high thermal stability,

making it suitable for high-temperature processes in the plastics industry.

Physical and Spectroscopic Properties
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The physical state and properties of calcium stearate are fundamental to its function as a

pharmaceutical excipient and industrial additive.

General Physical Properties
Property Description Reference(s)

Appearance

Fine, white to yellowish-white,

bulky powder. It is unctuous

and free from grittiness.

[3][4][9]

Odor
Odorless or has a slight,

characteristic fatty odor.
[4][7][9][20]

Density 1.08 g/cm³ [3][4]

Bulk Density Approximately 20 lb/ft³

Particle Size

Reported values vary, with

optical microscopy suggesting

6 ± 1 µm and SEM showing

lamellar structures around 600

nm. A D50 of 6.61 µm has also

been reported.

[8][21][22][23]

Solubility Profile
Calcium stearate's low solubility is a key attribute for many of its applications, such as its use

as a waterproofing agent.[3]
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Solvent Solubility Reference(s)

Water
Insoluble (0.004 g/100 mL at

15°C)
[3][10][12][24]

Ethanol
Insoluble in cold ethanol,

slightly soluble in hot ethanol.
[10][12][24]

Ether Insoluble [3][10][24]

Chloroform Insoluble [10]

Acetone Insoluble [10]

Hot Pyridine Soluble [2][3][10]

Hot Aromatic Compounds Slightly soluble [4][16]

Hot Oils (Vegetable/Mineral) Slightly soluble [4][10]

Thermal Properties
The melting point of calcium stearate can vary, likely due to differences in purity and the

analytical methods used.

Property Value Reference(s)

Melting Point

147-180 °C (Reported values

vary widely, including 155°C,

179-180°C, and 147-149°C)

[3][4][8][14]

Decomposition Temperature
Begins to slowly decompose

when heated to 400°C.
[12][13]

Spectroscopic and Crystallographic Data
Spectroscopic and diffraction techniques are essential for confirming the identity and structure

of calcium stearate.
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Technique Key Features Reference(s)

FTIR Spectroscopy

Characteristic peaks for the

carboxylate group (COO⁻) are

observed at 1542 cm⁻¹ and

1575 cm⁻¹. These bands

represent antisymmetric

stretching for unidentate and

bidentate associations with the

calcium ion. The C=O peak

from stearic acid (~1700 cm⁻¹)

is absent.

[21][25][26]

X-Ray Diffraction (XRD)

The powder diffraction pattern

shows characteristic peaks at

2θ values of 6.40° and 19.58°.

Other reported diffraction

peaks correspond to the

crystalline bilayers.

[21][22]

Characterization and Quality Control Protocols
Rigorous analysis is required to ensure the purity and quality of calcium stearate for

pharmaceutical and other high-grade applications.

Protocol: Solid-State Characterization
X-Ray Diffraction (XRD): The crystalline structure and purity can be determined using an X-

ray powder diffractometer. A common setup uses CuKα radiation at 45 kV and 40 mA, with

scans performed over a 2θ range of 5-60°.[25]

Fourier-Transform Infrared (FTIR) Spectroscopy: Spectra can be obtained using a KBr disc

method.[21] This involves mixing a small amount of calcium stearate with KBr powder and

pressing it into a disc for analysis. This method confirms the absence of free carboxylic acid

and identifies the characteristic carboxylate salt peaks.[25][26]

Scanning Electron Microscopy (SEM): SEM is used to identify particle size and morphology.

Samples are typically coated with a conductive material (e.g., gold) before analysis. Energy
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Dispersive X-ray (EDX) analysis can be performed concurrently to confirm elemental

composition and product purity.[25]

Thermal Analysis (TGA/DSC): Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are used to investigate thermal decomposition.[17] TGA measures weight

changes as a function of temperature, revealing information about moisture content and

decomposition pathways.

Protocol: Assay for Calcium Content (Complexometric
Titration)
The calcium content is a critical quality parameter. The standard method involves an EDTA

titration.[24]
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Diagram 2: Workflow for Calcium Content Assay by EDTA Titration
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Sample Preparation: Accurately weigh approximately 1.2 g of the calcium stearate sample.

Acid Digestion: Boil the sample with 50 mL of 1N sulfuric acid for about 3 hours, or until the

separated fatty acid layer becomes clear. This liberates the calcium ions into the aqueous

solution.[24]

Filtration and Washing: Cool the mixture, filter it, and wash the filter and flask thoroughly with

water until the washings are no longer acidic.[24]

Neutralization: Combine the filtrate and washings, and neutralize the solution with 1N sodium

hydroxide.[24]

Titration: Add a suitable indicator (e.g., Hydroxy naphthol blue) and titrate the solution with a

standardized 0.05M Disodium Edetate (EDTA) solution while stirring. The endpoint is

indicated by a distinct color change.[24]

Calculation: The percentage of calcium is calculated based on the volume of EDTA

consumed. The acceptable limit for calcium oxide is typically between 9.0% and 10.5%.[24]

Other Quality Parameters
Loss on Drying: Determined by weighing a sample before and after drying in an oven. The

limit is typically not more than 4.0%.[24]

Heavy Metals: The limit is generally not more than 10 ppm. Analysis involves incineration of

the sample, dissolution of the ash in acid, and subsequent testing.[24][27]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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